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Compound of Interest

Compound Name: Methysergide

Cat. No.: B1194908 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the solubilization and use of

methysergide for in vitro experimental applications. Methysergide is a semi-synthetic ergot

alkaloid known for its mixed agonist and antagonist activity at serotonin (5-HT) receptors,

making it a valuable tool in neuroscience and pharmacology research.

Data Presentation: Solubility and Physicochemical
Properties
Accurate preparation of methysergide solutions is critical for experimental reproducibility. The

following tables summarize the key solubility and physicochemical properties of methysergide
and its commonly used salt, methysergide maleate.

Table 1: Physicochemical Properties of Methysergide

Property Value

Molecular Formula C₂₁H₂₇N₃O₂

Molecular Weight 353.5 g/mol

CAS Number 361-37-5
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Table 2: Solubility of Methysergide

Solvent Solubility

Water 1 g in 200 mL

Alcohol 1 g in 165 mL

Chloroform 1 g in 3400 mL

Ether Practically insoluble

Table 3: Physicochemical Properties of Methysergide Maleate

Property Value

Molecular Formula C₂₁H₂₇N₃O₂·C₄H₄O₄

Molecular Weight 469.54 g/mol

CAS Number 129-49-7

Table 4: Solubility of Methysergide Maleate

Solvent
Maximum
Concentration
(mg/mL)

Maximum
Concentration
(mM)

Notes

Water 4.7 10
Gentle warming may

be required.

DMSO >10 >21

Signaling Pathways and Experimental Workflow
Methysergide is a 5-HT₁ receptor agonist and a 5-HT₂ receptor antagonist.[1] Understanding

its mechanism of action is crucial for designing and interpreting experiments.
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5-HT1 Receptor (Agonist Action)

5-HT2A Receptor (Antagonist Action)

Methysergide 5-HT1 Receptor Gi Adenylate Cyclase
(Inhibition) ↓ cAMP

Serotonin

5-HT2A Receptor

Methysergide

Gq Phospholipase C ↑ IP3 & DAG
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Workflow for Cell Viability Assay

Prepare Methysergide
Stock Solution (e.g., in DMSO)

Treat Cells with Serial
Dilutions of Methysergide

Seed Cells in
96-well Plate

Incubate for a Defined
Period (e.g., 24-72h)

Add Cell Viability
Reagent (e.g., MTT, CellTiter-Glo)

Measure Signal
(Absorbance or Luminescence)

Analyze Data and
Determine IC50

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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